Cas no 16856-53-4 (Phosphonic acid,P,P'-(1-hydroxybutylidene)bis-)
16856-53-4 structure
Product Name:Phosphonic acid,P,P'-(1-hydroxybutylidene)bis-
CAS No:16856-53-4
MF:C4H12O7P2
MW:234.0814037323
CID:227978
PubChem ID:177788
Update Time:2025-04-19
Phosphonic acid,P,P'-(1-hydroxybutylidene)bis- Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,P,P'-(1-hydroxybutylidene)bis-
- (1-hydroxy-1-phosphonobutyl)phosphonic acid
- Phosphonic acid, (1-hydroxybutylidene)di-
- 16856-53-4
- CHEMBL52761
- BDBM50097884
- SCHEMBL594692
- (1-Hydroxy-1-phosphono-butyl)-phosphonic acid
- Phosphonic acid, (1-hydroxybutylidene)bis-
- DTXSID70168580
- 1-hydroxybutane-1,1-diyldiphosphonic acid
-
- Inchi: 1S/C4H12O7P2/c1-2-3-4(5,12(6,7)8)13(9,10)11/h5H,2-3H2,1H3,(H2,6,7,8)(H2,9,10,11)
- InChI Key: RUPZRJCPTQGQRU-UHFFFAOYSA-N
- SMILES: P(C(CCC)(O)P(=O)(O)O)(=O)(O)O
Computed Properties
- Exact Mass: 234.00586
- Monoisotopic Mass: 234.00582671g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.8
- Topological Polar Surface Area: 135Ų
Experimental Properties
- PSA: 135.29
Phosphonic acid,P,P'-(1-hydroxybutylidene)bis- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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